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Compound of Interest

Compound Name: 1-Aminohydantoin hydrochloride

Cat. No.: B021792

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility data for 1-
aminohydantoin hydrochloride (CAS No: 2827-56-7)[1][2]. Understanding the solubility of
this compound is critical for its application in various research and development settings,
including its use as a metabolite standard for the veterinary drug nitrofurantoin[3][4].

Physicochemical Properties

1-Aminohydantoin hydrochloride is a pale yellow powder with a molecular weight of 151.55
g/mol and a melting point in the range of 201-205 °CJ[5]. Its chemical structure plays a
significant role in its solubility characteristics.

Solubility Profile

The solubility of 1-aminohydantoin hydrochloride has been evaluated in a limited number of
solvents. The available quantitative and qualitative data are summarized in the table below. It is
important to note that for some solvents, only qualitative descriptions of solubility are available.
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Solvent . . ...

Concentration Molarity Conditions Source
System
Dimethyl S

. Sonication is
Sulfoxide 55 mg/mL 362.92 mM [3]
recommended

(DMSO)
Dimethyl Ultrasonic
Sulfoxide 25 mg/mL 164.96 mM assistance [6]
(DMSO) needed
Water Limited solubility Not specified Not specified [3]
Water Soluble Not specified Not specified [7]
Methanol Slightly soluble Not specified Heating required  [8]
10% DMSO +
40% PEG300 + Sonication is

2 mg/mL 13.2 mM [3]
5% Tween 80 + recommended
45% Saline
10% DMSO +
40% PEG300 + _

> 2.5 mg/mL 16.50 mM Clear solution [4][6]
5% Tween-80 +
45% Saline
10% DMSO +
90% (20% SBE- > 2.5 mg/mL 16.50 mM Clear solution [4]16]
B-CD in Saline)
10% DMSO + _

> 2.5 mg/mL 16.50 mM Clear solution [4][6]

90% Corn OIl

Note: The conflicting reports on water solubility ("Limited"” vs. "Soluble") may depend on the
specific experimental conditions and purity of the compound used.

Experimental Protocol for Solubility Determination

While specific, detailed experimental protocols for determining the solubility of 1-
aminohydantoin hydrochloride are not readily available in the public domain, a general
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methodology can be applied. The following is a standard protocol for determining the
equilibrium solubility of a solid compound in a given solvent.

Objective: To determine the saturation solubility of 1-aminohydantoin hydrochloride in a
selected solvent at a specific temperature.

Materials:

1-Aminohydantoin hydrochloride

o Selected solvent(s) of appropriate purity
 Vials with screw caps

e Analytical balance

o Thermostatically controlled shaker or incubator
e Centrifuge

o High-Performance Liquid Chromatography (HPLC) system with a suitable detector or a UV-
Vis spectrophotometer

e Volumetric flasks and pipettes

e Syringe filters (e.g., 0.22 pm)

Procedure:

o Preparation of Saturated Solutions:
o Add an excess amount of 1-aminohydantoin hydrochloride to a series of vials.
o Accurately pipette a known volume of the selected solvent into each vial.
o Securely cap the vials to prevent solvent evaporation.

o Equilibration:
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o Place the vials in a thermostatically controlled shaker set to the desired temperature.

o Allow the samples to equilibrate for a sufficient period (typically 24-72 hours) to ensure
that saturation is reached. The solid phase should be present throughout the equilibration
period.

o Sample Collection and Preparation:

[¢]

After equilibration, remove the vials from the shaker and allow the undissolved solid to
settle.

[¢]

Centrifuge the vials to further separate the solid from the supernatant.

[e]

Carefully withdraw an aliquot of the clear supernatant using a syringe.

o

Immediately filter the aliquot through a syringe filter into a clean vial to remove any
remaining solid particles.

¢ Quantification:

o Accurately dilute the filtered supernatant with a suitable solvent to a concentration within
the linear range of the analytical method.

o Analyze the diluted sample using a validated analytical method, such as HPLC or UV-Vis
spectrophotometry, to determine the concentration of 1-aminohydantoin hydrochloride.

o Prepare a calibration curve using standard solutions of known concentrations to quantify
the compound in the sample.

o Calculation:

o Calculate the solubility of 1-aminohydantoin hydrochloride in the solvent at the
specified temperature based on the measured concentration and the dilution factor.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for determining the solubility of 1-
aminohydantoin hydrochloride.
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Caption: Workflow for determining the solubility of a solid compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Aminohydantoin hydrochloride | C3H6CIN302 | CID 12472963 - PubChem
[pubchem.ncbi.nlm.nih.gov]

. 1-Aminohydantoin hydrochloride | LGC Standards [Igcstandards.com]
. 1-Aminohydantoin hydrochloride | TargetMol [targetmol.com]

. medchemexpress.com [medchemexpress.com]

. file.medchemexpress.com [file.medchemexpress.com]

2
3
4
e 5. 1-Aminohydantoin hydrochloride | 2827-56-7 [chemicalbook.com]
6
7. chemimpex.com [chemimpex.com]

8

. 2827-56-7 CAS MSDS (1-Aminohydantoin hydrochloride) Melting Point Boiling Point
Density CAS Chemical Properties [chemicalbook.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Solubility of 1-
Aminohydantoin Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b021792#solubility-of-1-aminohydantoin-
hydrochloride-in-different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b021792?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1-Aminohydantoin-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/1-Aminohydantoin-hydrochloride
https://www.lgcstandards.com/ES/en/1-Aminohydantoin-hydrochloride/p/DRE-C10203200
https://www.targetmol.com/compound/1-aminohydantoin%20hydrochloride
https://www.medchemexpress.com/1-aminohydantoin-hydrochloride.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6716116.htm
https://file.medchemexpress.com/batch_PDF/HY-Y0469/1-Aminohydantoin-hydrochloride-DataSheet-MedChemExpress.pdf
https://www.chemimpex.com/products/16997
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6716116.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6716116.aspx
https://www.benchchem.com/product/b021792#solubility-of-1-aminohydantoin-hydrochloride-in-different-solvents
https://www.benchchem.com/product/b021792#solubility-of-1-aminohydantoin-hydrochloride-in-different-solvents
https://www.benchchem.com/product/b021792#solubility-of-1-aminohydantoin-hydrochloride-in-different-solvents
https://www.benchchem.com/product/b021792#solubility-of-1-aminohydantoin-hydrochloride-in-different-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b021792?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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